Cas no 61544-58-9 (Benzoic acid, 3-amino-4-methyl-5-(1H-pyrrol-1-yl)-, methyl ester)

Benzoic acid, 3-amino-4-methyl-5-(1H-pyrrol-1-yl)-, methyl ester structure
61544-58-9 structure
Product Name:Benzoic acid, 3-amino-4-methyl-5-(1H-pyrrol-1-yl)-, methyl ester
CAS No:61544-58-9
MF:C13H14N2O2
MW:230.262463092804
CID:475527
PubChem ID:20290401
Update Time:2025-04-19

Benzoic acid, 3-amino-4-methyl-5-(1H-pyrrol-1-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-amino-4-methyl-5-(1H-pyrrol-1-yl)-, methyl ester
    • methyl 3-amino-4-methyl-5-pyrrol-1-ylbenzoate
    • methyl 3-amino-4-methyl-5-(pyrrol-1-yl)benzoate
    • LQGFFNOFLTYVNL-UHFFFAOYSA-N
    • DTXSID60604705
    • Methyl 3-amino-4-methyl-5-(1H-pyrrol-1-yl)benzoate
    • 61544-58-9
    • SCHEMBL11355898
    • Inchi: 1S/C13H14N2O2/c1-9-11(14)7-10(13(16)17-2)8-12(9)15-5-3-4-6-15/h3-8H,14H2,1-2H3
    • InChI Key: LQGFFNOFLTYVNL-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C(C(C)=C(C=1)N1C=CC=C1)N)=O

Computed Properties

  • Exact Mass: 230.10562
  • Monoisotopic Mass: 230.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 57.2Ų

Experimental Properties

  • PSA: 57.25
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk